4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole

• IUPAC Name: 4-[3-[(4-methoxy-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]sulfonyl-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C16H17N3O5S2/c1-9-15(10(2)24-18-9)26(20,21)19-7-11(8-19)23-16-17-14-12(22-3)5-4-6-13(14)25-16/h4-6,11H,7-8H2,1-3H3
• InChI Key: OPCIFJPHIPEABD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CC(C2)OC3=NC4=C(C=CC=C4S3)OC
• Molecular Formula: C16H17N3O5S2
• Molecular Weight: 395.5 g/mol
• CAS No.: 1421481-08-4

Description

4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole is a heterocyclic compound featuring a benzo[d]thiazol core linked via an azetidine ring to a sulfonyl group and a 3,5-dimethylisoxazole moiety. The 3,5-dimethylisoxazole moiety adds steric bulk and lipophilicity, which could influence membrane permeability.

Biological Activity

The compound 4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole represents a novel chemical entity with potential therapeutic applications. This article explores its biological activity, focusing on its mechanisms of action, efficacy in various biological assays, and potential applications in cancer therapy and other diseases.

Chemical Structure

The compound's structure can be broken down into key components:

• Azetidine ring : A four-membered nitrogen-containing ring which contributes to the compound's pharmacological properties.
• Sulfonyl group : Enhances solubility and biological activity.
• 3,5-Dimethylisoxazole : Known for its role in modulating various biological pathways.

Research indicates that compounds similar to 3,5-dimethylisoxazole derivatives exhibit significant interactions with bromodomain-containing protein 4 (BRD4), which plays a crucial role in gene transcription regulation. The inhibition of BRD4 has been linked to the suppression of oncogenic pathways, particularly in colorectal cancer models .

Antitumor Effects

Recent studies have demonstrated that derivatives of 3,5-dimethylisoxazole, including those similar to the compound , show potent antiproliferative activity against various cancer cell lines. For instance:

• Colorectal Cancer : Compound 22 (related to the target compound) exhibited an IC50 value of 162 nM against HCT116 cells, indicating strong anticancer potential .
• Mechanism : The compound's ability to down-regulate c-MYC protein levels and up-regulate HEXIM1 expression suggests a mechanism involving modulation of apoptosis through intrinsic pathways .

Hemorheological Activity

Another study highlighted the hemorheological properties of related isoxazole compounds. The findings suggest that these compounds can improve blood flow and reduce viscosity, potentially benefiting patients with cardiovascular issues .

Case Studies

Several case studies have explored the biological activity of compounds related to our target molecule:

• Colorectal Cancer Study :
  • Objective : To evaluate the efficacy of isoxazole derivatives as BRD4 inhibitors.
  • Findings : The study demonstrated a significant reduction in tumor size in CT-26 mouse models treated with these compounds, achieving a tumor suppression rate of 56.1% .
• Hemorheological Study :
  • Objective : To assess the effects on blood viscosity and flow.
  • Findings : The compound showed comparable efficacy to pentoxifylline, a known angioprotector .

Table 1: Antiproliferative Activity of Related Compounds

Compound	Cell Line	IC50 (nM)	Mechanism of Action
Compound 22	HCT116 (Colorectal)	162	Down-regulation of c-MYC
Compound X	BxPc3 (Pancreatic)	<100	Modulation of apoptosis pathways
Compound Y	Mia-capa2	<200	Inhibition of BRD4 protein

Table 2: Hemorheological Properties

Compound	Viscosity Reduction (%)	Comparison Compound	Efficacy Level
4-Methoxybenzo[d]thiazol derivative	30	Pentoxifylline	Comparable
Other isoxazole derivatives	25	Aspirin	Moderate

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural complexity necessitates comparisons with other heterocyclic derivatives, focusing on core motifs, substituent effects, and synthetic strategies. Below is an analysis based on structural and functional analogs from the evidence:

Structural Analogues and Core Heterocycles

• Thiazole/Thiadiazole Derivatives: describes thiazole derivatives with fluorophenyl and triazolyl substituents (e.g., compounds 4 and 5). These compounds exhibit planar conformations except for a perpendicular fluorophenyl group, suggesting flexibility in binding pocket accommodation . highlights a thiadiazole derivative with a planar structure stabilized by intramolecular hydrogen bonds. The target compound’s isoxazole and azetidine rings may similarly enforce planarity, but the sulfonyl group introduces polarity absent in purely aromatic thiadiazoles .
• Isoxazole Derivatives: The 3,5-dimethylisoxazole group in the target compound differs from the oxadiazole derivatives in (e.g., 5f–5i), which feature 1,3,4-oxadiazole cores. Oxadiazoles are known for metabolic stability and hydrogen-bonding capacity, whereas dimethylisoxazoles may prioritize steric effects over direct hydrogen bonding .

Substituent Effects on Activity

• Electron-Withdrawing Groups :
  • The sulfonyl group in the target compound contrasts with the nitro-substituted aryl groups in , where nitro groups enhanced antimycobacterial activity . Sulfonyl groups may similarly improve solubility and bioavailability but reduce electrophilic reactivity compared to nitro substituents.
• Methoxy vs. Halogen Substituents :
  • ’s fluorophenyl-substituted thiazoles demonstrate how halogen atoms influence lipophilicity and van der Waals interactions. The target compound’s 4-methoxy group on the benzo[d]thiazol ring may enhance solubility via polar interactions while maintaining moderate lipophilicity .

Data Tables

Table 1. Structural and Functional Comparison of Heterocyclic Derivatives

Compound Class	Core Structure	Key Substituents	Notable Properties	Reference
Target Compound	Benzo[d]thiazol, Isoxazole	4-Methoxy, Azetidine-sulfonyl, 3,5-dimethyl	High rigidity, polar sulfonyl group	-
Fluorophenyl-Thiazole ()	Thiazole, Pyrazole	Chloro/fluoro-phenyl, Triazolyl	Planar conformation, halogen effects
Thiadiazole ()	1,3,4-Thiadiazole	3,5-Dimethylphenyl, Methylsulfanyl	Planar, hydrogen-bonded layers
Oxadiazole ()	1,3,4-Oxadiazole	Aryl, Benzylamino	High yield (82–86%), lipophilic

Table 2. Substituent Impact on Bioactivity

Substituent Type	Example Compound	Observed Effect	Reference
Nitro ()	Nitrothiophen derivatives	Enhanced antimycobacterial activity
Sulfonyl (Target)	Target compound	Improved solubility/stability (inferred)	-
Halogen ()	Fluorophenyl-thiazole	Increased lipophilicity